Cas no 1805675-51-7 (Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate)

• Product Name: Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate
• CAS No: 1805675-51-7
• MF: C₁₃H₁₄F₂O₄
• MW: 272.244671344757
• CID: 4956216
• Update Time: 2025-06-11

Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate

• Inchi： 1S/C13H14F2O4/c1-3-18-12(17)10-5-9(4-8(2)16)6-11(7-10)19-13(14)15/h5-7,13H,3-4H2,1-2H3
• InChI Key： AWRGPVHDQZZRQO-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OCC)C=C(C=1)CC(C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate

Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate (CAS No. 1805675-51-7): A Comprehensive Review of Its Chemical Properties and Emerging Applications

Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate, identified by its CAS number 1805675-51-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural framework and unique functional groups. The presence of both difluoromethoxy and 2-oxopropyl substituents imparts distinct chemical properties, making it a promising candidate for various applications, particularly in drug development and synthetic chemistry.

The difluoromethoxy group is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in pharmaceutical design. This moiety has been extensively studied for its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor interaction. In contrast, the 2-oxopropyl group introduces a carbonyl functionality, which can participate in hydrogen bonding and other non-covalent interactions, further influencing the compound's reactivity and selectivity.

The synthesis of Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate involves a multi-step process that requires precise control over reaction conditions. The introduction of the difluoromethoxy group typically involves fluorination reactions, which can be challenging due to the high reactivity of fluorine-containing compounds. Similarly, the incorporation of the 2-oxopropyl group necessitates careful consideration of solvents and catalysts to ensure optimal yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high regioselectivity and functional group compatibility.

In recent years, Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate has been explored for its potential in medicinal chemistry. Its structural features make it a versatile scaffold for designing novel bioactive molecules. For instance, studies have demonstrated its utility in developing inhibitors targeting specific enzymes involved in inflammatory pathways. The difluoromethoxy group has been shown to improve pharmacokinetic properties by enhancing lipophilicity while maintaining water solubility, a crucial balance for drug efficacy.

The 2-oxopropyl moiety also contributes to the compound's pharmacological profile by influencing its interaction with biological targets. Research has highlighted its potential as a ligand for G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By modulating GPCR activity, Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate could serve as a lead compound for developing treatments against conditions such as hypertension, pain syndromes, and neurological disorders.

Emerging applications of Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate extend beyond traditional pharmaceuticals. In materials science, this compound has been investigated for its potential use in organic electronics due to its electron-withdrawing properties and ability to form stable radicals. These characteristics make it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, its role in polymer chemistry has been explored, where it acts as a monomer or cross-linking agent to enhance material properties such as thermal stability and mechanical strength.

The chemical behavior of Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate is further influenced by its interaction with environmental factors. Studies have examined its photodegradation under various conditions, revealing insights into its stability and potential degradation products. Understanding these processes is essential for assessing its environmental impact and developing sustainable synthetic routes that minimize waste generation.

In conclusion, Ethyl 3-(difluoromethoxy)-5-(2-oxopropyl)benzoate strong>(CAS No. 1805675-51-7) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery, materials science, and industrial chemistry. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly significant role in advancing scientific knowledge and technological development.